2-((4-amino-6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[[4-amino-6-[(4-methoxyphenyl)methyl]-5-oxo-1,2,4-triazin-3-yl]sulfanyl]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C21H23N5O4S/c1-3-30-18-7-5-4-6-16(18)23-19(27)13-31-21-25-24-17(20(28)26(21)22)12-14-8-10-15(29-2)11-9-14/h4-11H,3,12-13,22H2,1-2H3,(H,23,27)
• InChI Key: ANAKRMZVDNCGKO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NN=C(C(=O)N2N)CC3=CC=C(C=C3)OC
• Molecular Formula: C21H23N5O4S
• Molecular Weight: 441.5 g/mol

Description

2-((4-amino-6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H23N5O4S and its molecular weight is 441.51. The purity is usually 95%.
BenchChem offers high-quality 2-((4-amino-6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2-ethoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-amino-6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2-ethoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

The compound has been explored for its anticancer properties. For instance, a study synthesized derivatives of 4-Amino-3-p-methoxybenzyl-5-oxo-4,5-dihydro-1,2,4-triazol-1-yl-acetic acid ethyl ester and tested their anticancer activity against a panel of 60 cell lines from various cancer types. The findings showed potential anticancer effects, indicating the relevance of this compound class in cancer research (Bekircan et al., 2008).

Antimicrobial Activities

Studies have synthesized novel derivatives of 1,2,4-triazole, including compounds structurally related to 2-((4-amino-6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2-ethoxyphenyl)acetamide. These compounds demonstrated significant antimicrobial activities against various microorganisms, suggesting their potential use in developing new antimicrobial agents (Bektaş et al., 2007).

Enzyme Inhibition

Research on derivatives of this compound has shown promising results in inhibiting specific enzymes. For instance, synthesized compounds exhibited notable anti-lipase and anti-α-glucosidase activities. Such studies highlight the potential application of these compounds in addressing diseases related to enzyme dysregulation (Bekircan et al., 2015).

Synthesis of β-Lactam Antibiotics

The compound has been used in the synthesis of key intermediates for β-lactam antibiotics, demonstrating its utility in pharmaceutical manufacturing (Cainelli et al., 1998).

COX Inhibitory Activity

Certain derivatives of this compound have been found to have strong inhibitory activity on the COX-2 enzyme, making them potential candidates for anti-inflammatory drugs (Ertas et al., 2022).